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Compound of Interest

Compound Name: Disperse Red 13

CAS No.: 590401-75-5

Cat. No.: B15557405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of

Disperse Red 13 (C.I. 11115), an azo dye with applications in materials science and as a

potential molecular probe. The document details its known absorption characteristics,

discusses its expected fluorescence and solvatochromic behavior, and provides standardized

protocols for its empirical characterization.

Core Spectroscopic & Physicochemical Properties
Disperse Red 13, with the chemical formula C₁₆H₁₇ClN₄O₃, is a monoazo dye characterized

by a push-pull electronic structure, which is the primary determinant of its optical properties.[1]

[2] Its core characteristics are summarized below.
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Property Value Source

Molecular Formula C₁₆H₁₇ClN₄O₃ [1][2]

Molecular Weight 348.78 g/mol [1][3]

CAS Number 3180-81-2 [1][3]

Appearance Dark red powder [2][4]

Melting Point 122-129 °C [3][4]

Absorption Max (λmax) 503 nm [3]

Molar Absorptivity (ε)
> 30,000 L mol⁻¹ cm⁻¹

(estimated)
[5]

Fluorescence Emission (λem) Data not readily available

Fluorescence Quantum Yield

(Φf)
Data not readily available

Note: The molar absorptivity is an estimation based on similar azo dyes, as a specific value for

Disperse Red 13 was not found in the surveyed literature.[5] Fluorescence data is not readily

available and requires empirical determination using the protocols outlined in this guide.

Solvatochromism: The Effect of Solvent Polarity
Solvatochromism is the phenomenon where the absorption or emission spectrum of a

substance shifts depending on the polarity of the solvent.[6] This effect is pronounced in dyes

like Disperse Red 13, which possess a significant difference in dipole moment between their

electronic ground and excited states. Understanding solvatochromism is critical for applications

where the dye may be used in various media, such as in biological imaging or polymer

matrices.

Azo dyes are known to exhibit this behavior.[6][7] Generally, an increase in solvent polarity will

shift the absorption spectrum. This can be a bathochromic shift (red shift, to longer

wavelengths) or a hypsochromic shift (blue shift, to shorter wavelengths), depending on the

specific electronic structure of the dye.[8] For Disperse Red 13, which is soluble in solvents
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like ethanol and acetone, its absorption maximum of 503 nm is expected to vary when

dissolved in a range of solvents with different polarities.[2]

Solvatochromism of Disperse Red 13
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Caption: Conceptual diagram of solvatochromism.

Experimental Protocols
The following sections provide detailed methodologies for the spectroscopic characterization of

Disperse Red 13.

This protocol details the steps to determine the maximum absorption wavelength (λmax) and

molar absorptivity (ε) of Disperse Red 13.

A. Materials and Equipment:

Disperse Red 13 powder

Spectroscopic grade solvent (e.g., ethanol, acetone, or DMSO)
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Analytical balance

Volumetric flasks (e.g., 10 mL, 100 mL)

Micropipettes

Quartz cuvettes (1 cm path length)

Dual-beam UV-Vis spectrophotometer

B. Procedure:

Stock Solution Preparation:

Accurately weigh approximately 1-2 mg of Disperse Red 13 powder.

Dissolve the powder in a 10 mL volumetric flask with the chosen solvent to create a

concentrated stock solution (e.g., ~0.5 mM). Ensure the dye is fully dissolved, using

sonication if necessary.

Preparation of Dilutions:

Perform a series of serial dilutions from the stock solution to prepare at least five different

concentrations. The final concentrations should result in absorbance values between 0.1

and 1.0 for optimal accuracy, as defined by the Beer-Lambert Law.[9][10]

Spectrophotometer Setup:

Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

Set the wavelength range for scanning, for example, from 350 nm to 700 nm.[11]

Baseline Correction:

Fill two quartz cuvettes with the pure solvent to be used as a blank.

Place the cuvettes in both the reference and sample holders of the spectrophotometer.
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Perform a baseline correction or "zero" the instrument. This subtracts the absorbance of

the solvent and cuvette from subsequent measurements.[9][10]

Sample Measurement:

Empty the sample cuvette and rinse it with a small amount of the most dilute dye solution,

then fill it with that solution.

Place the sample cuvette back into the sample holder.

Run the spectral scan to obtain the absorption spectrum.

Record the absorbance value at the wavelength of maximum absorbance (λmax).

Repeat this step for all prepared dilutions, moving from the lowest to the highest

concentration.

Data Analysis (Molar Absorptivity Calculation):

Plot a graph of absorbance at λmax (y-axis) versus concentration in mol/L (x-axis).

Perform a linear regression on the data points. The resulting graph is a Beer's Law plot.

The slope of the line is the molar absorptivity (ε) in L mol⁻¹ cm⁻¹, according to the equation

A = εcl, where A is absorbance, c is concentration, and l is the path length (1 cm).

This protocol outlines the steps to determine the fluorescence emission spectrum and relative

quantum yield of Disperse Red 13.

A. Materials and Equipment:

Solutions of Disperse Red 13 prepared as in section 3.1 (ensure absorbance at excitation

wavelength is < 0.1 to avoid inner filter effects).

A known fluorescence standard with emission in a similar range (e.g., Rhodamine 101, Φf =

0.913 in ethanol).[12]

Spectrofluorometer with excitation and emission monochromators.
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Fluorescence-grade quartz cuvettes.

B. Procedure:

Determining the Emission Spectrum:

Turn on the spectrofluorometer and allow the source lamp to stabilize.

Place a cuvette with a dilute solution of Disperse Red 13 into the sample holder.

Set the excitation monochromator to the dye's λmax (e.g., 503 nm).

Scan the emission monochromator across a wavelength range starting just above the

excitation wavelength to a longer wavelength (e.g., 520 nm to 800 nm).

The resulting plot of intensity versus wavelength is the fluorescence emission spectrum.

The peak of this spectrum is the λem.

Determining the Excitation Spectrum:

Set the emission monochromator to the determined λem.

Scan the excitation monochromator over a range of shorter wavelengths (e.g., 350 nm to

550 nm).

The resulting spectrum should resemble the absorption spectrum, confirming the

absorbing species is the one that fluoresces.[13]

Determining the Relative Quantum Yield (Φf):

Prepare a solution of the known standard (e.g., Rhodamine 101) with an absorbance at

the excitation wavelength identical to that of the Disperse Red 13 sample.

Measure the integrated fluorescence intensity (the area under the emission curve) for both

the Disperse Red 13 sample (I_sample) and the standard (I_std).

Measure the absorbance of both the sample (A_sample) and the standard (A_std) at the

excitation wavelength.
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Measure the refractive index of the solvent for the sample (n_sample) and the standard

(n_std).

Calculate the quantum yield of the sample (Φf_sample) using the following equation:

Φf_sample = Φf_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

Experimental and Analytical Workflow
The comprehensive spectroscopic characterization of a dye like Disperse Red 13 follows a

logical workflow from sample preparation to data analysis and interpretation. This workflow

ensures that all necessary data for a complete optical profile are collected systematically.

Data Analysis

Sample Preparation
- Weigh Dye

- Prepare Stock Solution
- Create Serial Dilutions

UV-Vis Spectroscopy
- Baseline Correction

- Measure Absorbance Spectra

Fluorescence Spectroscopy
- Measure Emission/Excitation Spectra

- Use Standard for QY

Determine λmax
Plot Beer's Law Graph

Calculate Molar Absorptivity (ε)

Determine λem
Calculate Quantum Yield (Φf)

Final Characterization Report
- Tabulated Data
- Spectra Plots

- Solvatochromism Analysis

Click to download full resolution via product page

Caption: Workflow for spectroscopic characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15557405?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

